2-[benzyl(2,4-dichlorobenzyl)amino]ethanol

• IUPAC Name: 2-[benzyl-[(2,4-dichlorophenyl)methyl]amino]ethanol
• InChI: InChI=1S/C16H17Cl2NO/c17-15-7-6-14(16(18)10-15)12-19(8-9-20)11-13-4-2-1-3-5-13/h1-7,10,20H,8-9,11-12H2
• InChI Key: CLOAXCIPFMCRNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CCO)CC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C16H17Cl2NO
• Molecular Weight: 310.2 g/mol

Description

2-[benzyl(2,4-dichlorobenzyl)amino]ethanol, also known as BDDE, is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields.

Scientific Research Applications

2-[benzyl(2,4-dichlorobenzyl)amino]ethanol has been studied extensively for its potential applications in various fields, including medicine, biology, and chemistry. One of the most promising applications of 2-[benzyl(2,4-dichlorobenzyl)amino]ethanol is in drug delivery systems. 2-[benzyl(2,4-dichlorobenzyl)amino]ethanol can be used as a carrier for drugs due to its ability to penetrate cell membranes and target specific cells. 2-[benzyl(2,4-dichlorobenzyl)amino]ethanol can also be used in the synthesis of new drugs with improved pharmacokinetic properties.

Mechanism of Action

2-[benzyl(2,4-dichlorobenzyl)amino]ethanol acts as a surfactant and can disrupt cell membranes, leading to cell death. 2-[benzyl(2,4-dichlorobenzyl)amino]ethanol is also known to interact with proteins and enzymes, leading to changes in their activity. The exact mechanism of action of 2-[benzyl(2,4-dichlorobenzyl)amino]ethanol is still under investigation, and further research is needed to fully understand its mode of action.
Biochemical and Physiological Effects:
2-[benzyl(2,4-dichlorobenzyl)amino]ethanol has been shown to have both biochemical and physiological effects. In vitro studies have shown that 2-[benzyl(2,4-dichlorobenzyl)amino]ethanol can induce apoptosis in cancer cells and inhibit the growth of bacteria and fungi. 2-[benzyl(2,4-dichlorobenzyl)amino]ethanol has also been shown to have anti-inflammatory and antioxidant properties. In vivo studies have shown that 2-[benzyl(2,4-dichlorobenzyl)amino]ethanol can reduce the severity of inflammatory bowel disease and improve wound healing.

Advantages and Limitations for Lab Experiments

2-[benzyl(2,4-dichlorobenzyl)amino]ethanol has several advantages for use in lab experiments. It is easy to synthesize and purify, and it has a long shelf life. 2-[benzyl(2,4-dichlorobenzyl)amino]ethanol is also stable under a wide range of pH and temperature conditions. However, 2-[benzyl(2,4-dichlorobenzyl)amino]ethanol can be toxic to cells at high concentrations, and its mechanism of action is not fully understood. Further research is needed to fully understand the advantages and limitations of 2-[benzyl(2,4-dichlorobenzyl)amino]ethanol for lab experiments.

Future Directions

There are several potential future directions for research on 2-[benzyl(2,4-dichlorobenzyl)amino]ethanol. One area of interest is in the development of new drug delivery systems using 2-[benzyl(2,4-dichlorobenzyl)amino]ethanol as a carrier. 2-[benzyl(2,4-dichlorobenzyl)amino]ethanol can also be used in the synthesis of new drugs with improved pharmacokinetic properties. Further research is needed to fully understand the mechanism of action of 2-[benzyl(2,4-dichlorobenzyl)amino]ethanol and its potential applications in medicine, biology, and chemistry.

Synthesis Methods

2-[benzyl(2,4-dichlorobenzyl)amino]ethanol is synthesized by reacting 2,4-dichlorobenzyl chloride with benzylamine in the presence of sodium hydroxide and ethanol. The resulting product is then reduced with sodium borohydride to obtain 2-[benzyl(2,4-dichlorobenzyl)amino]ethanol. This synthesis method has been optimized to yield high purity 2-[benzyl(2,4-dichlorobenzyl)amino]ethanol with a good yield.